4-[(5-{[(2-Fluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)methoxy]benzoic acid

• IUPAC Name: 4-[[5-[(2-fluorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]methoxy]benzoic acid
• InChI: InChI=1S/C17H12FN3O4S/c18-12-3-1-2-4-13(12)19-15(22)16-21-20-14(26-16)9-25-11-7-5-10(6-8-11)17(23)24/h1-8H,9H2,(H,19,22)(H,23,24)
• InChI Key: LBQVXFAEOQZJRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=NN=C(S2)COC3=CC=C(C=C3)C(=O)O)F
• Molecular Formula: C17H12FN3O4S
• Molecular Weight: 373.4 g/mol
• CAS No.: 1142202-82-1

Description

4-[(5-{[(2-Fluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)methoxy]benzoic acid is a useful research compound. Its molecular formula is C17H12FN3O4S and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

4-[(5-{[(2-Fluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)methoxy]benzoic acid and its derivatives exhibit promising antibacterial properties. For instance, some fluorine-containing thiadiazolotriazinones, which are similar in structure, have been identified as potential antibacterial agents, particularly effective in low concentrations (Holla, Bhat, & Shetty, 2003). Additionally, compounds like 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles, which share similar structural features, have shown significant antibacterial activity against various bacterial strains (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009).

Anticancer Potential

Derivatives of this compound have been investigated for their anticancer properties. For example, fluorinated 3,6-diaryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, which are structurally related, have shown moderate to good antiproliferative potency against various cancerous cell lines (Chowrasia et al., 2017). Similarly, novel 5-phenyl-substituted 1,3,4-thiadiazole-2-amines, which are comparable in structure, exhibited significant in vitro antitumor activities against breast cancer cell lines (Sekhar et al., 2019).

Carbonic Anhydrase Inhibitory Effects

Compounds structurally related to this compound, such as amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide, have been synthesized and shown to inhibit carbonic anhydrase isoenzymes effectively. These compounds demonstrated more potent inhibitory effects than parent compounds in in vitro studies (Bülbül, Kasımoğulları, & Küfreviˇoğlu, 2008).

Synthesis and Characterization

The synthesis and characterization of compounds containing the 1,3,4-thiadiazole unit, like the this compound, have been a focus of study. These compounds are synthesized using various methods and their structures are confirmed using techniques like IR, NMR, and mass spectrometry (Azeez & Hamad, 2017).

Mechanism of Action

The mechanism of action of this compound is not specified in the retrieved data. It’s used in proteomics research, which involves the large-scale study of proteins, particularly their structures and functions.

Safety and Hazards

The compound is identified as an irritant, indicating that it can cause irritation to the skin, eyes, or respiratory tract.